![molecular formula C8H6BrNOS B184867 7-Bromo-2H-benzo[B][1,4]thiazin-3(4H)-one CAS No. 90814-91-8](/img/structure/B184867.png)
7-Bromo-2H-benzo[B][1,4]thiazin-3(4H)-one
Overview
Description
7-Bromo-2H-benzo[B][1,4]thiazin-3(4H)-one, or 7-BBrT, is a heterocyclic organic compound that is utilized in a variety of scientific research applications. It is a colorless, crystalline solid with a melting point of 170°C and a molecular weight of 246.04 g/mol. 7-BBrT is a member of the benzo[B][1,4]thiazin-3(4H)-one family of compounds, which are characterized by their sulfur-containing heterocyclic ring. 7-BBrT has attracted considerable attention in recent years due to its potential applications in various areas of scientific research.
Scientific Research Applications
Synthesis of Benzothiophene Motifs
The compound is utilized in the synthesis of benzothiophene motifs , which are significant in medicinal chemistry and materials science. An electrochemically-promoted synthesis approach allows for the construction of these motifs under conditions that favor step- and atom-economy. This method involves the reaction of sulfonhydrazides with internal alkynes, leading to the formation of a quaternary spirocyclization intermediate .
Development of Green Chemistry Protocols
In green chemistry, 7-Bromo-2H-benzo[B][1,4]thiazin-3(4H)-one serves as a precursor for developing novel and environmentally friendly methods for synthesizing functional benzothiophene derivatives. These methods are desirable due to their reduced reliance on metal catalysts and harsh reaction conditions .
Catalysis Research
The compound has applications in catalysis research, particularly in reactions promoted by niobium. It is used in the synthesis of 2-arylbenzothiazoles and 3-aryl-2H-benzo[b][1,4]benzoxazin-2-ones , where the use of ammonium niobium oxalate as a catalyst is crucial for achieving good yields and selectivity .
Pharmaceutical Applications
In pharmaceutical research, the compound is explored for its potential in constructing molecular scaffolds that are valuable for drug development. Its reactivity under electrochemical conditions opens up pathways for creating diverse molecular structures that can be used in drug molecules .
Material Science
The unique properties of 7-Bromo-2H-benzo[B][1,4]thiazin-3(4H)-one make it a candidate for creating materials with specific electronic or photonic characteristics. Its role in the synthesis of benzothiophene derivatives is particularly relevant for developing new materials with desired properties .
Synthesis of Natural Product Analogues
This compound is also instrumental in the synthesis of analogues of natural products. The methodologies developed using this compound can lead to the creation of complex structures present in natural products, which have applications in various fields including biotechnology and agriculture .
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 7-Bromo-2H-benzo[B][1,4]thiazin-3(4H)-one are currently unknown . Understanding these pathways and their downstream effects would provide valuable insights into the compound’s mechanism of action.
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Specific information on how environmental factors influence the action of 7-bromo-2h-benzo[b][1,4]thiazin-3(4h)-one is currently lacking .
properties
IUPAC Name |
7-bromo-4H-1,4-benzothiazin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrNOS/c9-5-1-2-6-7(3-5)12-4-8(11)10-6/h1-3H,4H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDFPWMKBRDOSGB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(S1)C=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrNOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80351027 | |
Record name | 7-bromo-2H-1,4-benzothiazin-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80351027 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromo-2H-benzo[B][1,4]thiazin-3(4H)-one | |
CAS RN |
90814-91-8 | |
Record name | 7-bromo-2H-1,4-benzothiazin-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80351027 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-Bromo-2H-(1,4)-benzothiazin-3(4h)-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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